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Compound of Interest

Compound Name: Tri-O-benzyl-D-glucal

Cat. No.: B110811

Essential Safety and Handling Guide for Tri-O-
benzyl-D-glucal

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Tri-O-benzyl-D-glucal. Adherence to these protocols is
essential for ensuring personal safety and proper management of this chemical in a laboratory
setting.

Chemical Profile and Hazards

Tri-O-benzyl-D-glucal is a solid, white to light yellow substance.[1] While it is not classified as
hazardous under the 2012 OSHA Hazard Communication Standard, it is crucial to handle it
with care to minimize exposure and contamination.[1] Key physical and chemical properties are
summarized below.
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Property

Value

Physical State

Solid[1]

Appearance

White - Light yellow[1]

Melting Point

57 - 58 °C / 134.6 - 136.4 °F[1]

Molecular Formula

C27H2804

Molecular Weight

416.51 g/mol [2]

Storage Temperature

-20°C[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the use of appropriate protective gear.

The following table summarizes the recommended PPE for handling Tri-O-benzyl-D-glucal.

Body Part

Personal Protective e .
. Specifications
Equipment

Eyes

Must be equipped with side-
shields to provide

Safety glasses or goggles ] ]
comprehensive protection.[1]

[3]

Hands

Chemically resistant gloves are
Protective gloves required to prevent skin
contact.[1][3]

Body

A lab coat or other impervious
Impervious clothing clothing should be worn to
protect the skin.[1][3]

Respiratory

Use in areas with adequate
) ventilation. A respirator is
Dust respirator o ]
necessary to avoid inhalation

of dust or aerosols.[3]
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Operational Plan for Handling Tri-O-benzyl-D-glucal

A systematic approach to handling Tri-O-benzyl-D-glucal will minimize the risk of exposure
and contamination. Follow these procedural steps:

1. Preparation:

e Ensure that an eye-wash station and safety shower are readily accessible.
o Confirm that the work area is well-ventilated.

e Avoid the formation of dust and aerosols.[1][4]

2. Handling the Substance:

e Do not eat, drink, or smoke in the handling area.

» Wash hands and face thoroughly after handling.[3]

e Avoid contact with skin, eyes, and clothing.[1]

3. Storage:

» Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1]
o Store in a refrigerator at the recommended temperature.[3]

e The product is moisture and heat sensitive.[5]

Emergency Procedures
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Exposure Route First Aid Measures

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[1]

Remove to fresh air. Get medical attention

Inhalation ) ) )

immediately if symptoms occur.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[1]

Disposal Plan

Proper disposal of Tri-O-benzyl-D-glucal and its containers is crucial to prevent environmental
contamination.

e Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[6] It may be possible to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Packaging: Dispose of as unused product.[6]

e Regulations: Always comply with federal, state, and local regulations for waste disposal.[3]
Do not allow the product to enter drains, waterways, or the soil.[3]

Experimental Workflow: Safe Handling Protocol

The following diagram illustrates the logical workflow for safely handling Tri-O-benzyl-D-

glucal.
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Caption: Workflow for safe handling of Tri-O-benzyl-D-glucal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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